Cas no 1500884-73-0 (4'-Bromo-3-chloro-4-fluoro-1,1'-biphenyl)

• Product Name: 4'-Bromo-3-chloro-4-fluoro-1,1'-biphenyl
• CAS No: 1500884-73-0
• MF: C₁₂H₇BrClF
• MW: 285.539385080338
• CID: 6781326
• Update Time: 2026-03-12

4'-Bromo-3-chloro-4-fluoro-1,1'-biphenyl Chemical and Physical Properties

Names and Identifiers

• 4'-Bromo-3-chloro-4-fluoro-1,1'-biphenyl

• Inchi： 1S/C12H7BrClF/c13-10-4-1-8(2-5-10)9-3-6-12(15)11(14)7-9/h1-7H
• InChI Key： SHTGHZMDNQJUMO-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(C2C=CC(Br)=CC=2)=C1)F

Additional information on 4'-Bromo-3-chloro-4-fluoro-1,1'-biphenyl

4'-Bromo-3-chloro-4-fluoro-1,1'-biphenyl (CAS No. 1500884-73-0): An Overview of Its Properties and Applications

4'-Bromo-3-chloro-4-fluoro-1,1'-biphenyl (CAS No. 1500884-73-0) is a versatile compound that has garnered significant attention in the fields of organic chemistry, materials science, and pharmaceutical research. This compound is characterized by its unique combination of bromine, chlorine, and fluorine substituents on a biphenyl scaffold, which imparts it with a range of interesting properties and potential applications.

The molecular structure of 4'-Bromo-3-chloro-4-fluoro-1,1'-biphenyl is particularly noteworthy. The biphenyl core consists of two benzene rings connected by a single bond, which allows for a variety of conformational isomers. The presence of bromine, chlorine, and fluorine substituents introduces additional complexity and functionality to the molecule. These halogen atoms can significantly influence the compound's physical and chemical properties, such as solubility, reactivity, and electronic behavior.

In terms of synthesis, 4'-Bromo-3-chloro-4-fluoro-1,1'-biphenyl can be prepared through various methods, including Suzuki coupling reactions and direct halogenation of biphenyl derivatives. Recent advancements in catalytic chemistry have led to more efficient and environmentally friendly synthetic routes. For instance, palladium-catalyzed cross-coupling reactions have been optimized to achieve high yields and selectivity in the synthesis of this compound.

The physical properties of 4'-Bromo-3-chloro-4-fluoro-1,1'-biphenyl are also well-documented. It typically appears as a white or off-white solid with a melting point ranging from 95 to 98°C. The compound is insoluble in water but exhibits good solubility in organic solvents such as dichloromethane, acetone, and dimethyl sulfoxide (DMSO). These solubility characteristics make it suitable for various applications in organic synthesis and materials science.

In the realm of materials science, 4'-Bromo-3-chloro-4-fluoro-1,1'-biphenyl has shown promise as a building block for the development of advanced functional materials. Its unique electronic properties make it an attractive candidate for use in organic electronics, such as organic light-emitting diodes (OLEDs) and organic photovoltaic cells (OPVs). Recent studies have demonstrated that derivatives of this compound can enhance the performance of these devices by improving charge transport and stability.

In pharmaceutical research, 4'-Bromo-3-chloro-4-fluoro-1,1'-biphenyl has been explored as a potential lead compound for drug discovery. The halogen substituents can modulate the compound's biological activity by influencing its binding affinity to target proteins. For example, researchers have investigated its potential as an inhibitor of specific enzymes involved in cancer pathways. Preliminary studies have shown that certain derivatives exhibit promising anti-cancer activity in vitro.

The environmental impact of 4'-Bromo-3-chloro-4-fluoro-1,1'-biphenyl is another important consideration. While halogenated compounds can pose environmental risks due to their persistence and bioaccumulation potential, recent efforts have focused on developing more sustainable synthetic methods to minimize these concerns. Green chemistry principles are increasingly being applied to ensure that the production and use of this compound are environmentally responsible.

In conclusion, 4'-Bromo-3-chloro-4-fluoro-1,1'-biphenyl (CAS No. 1500884-73-0) is a multifaceted compound with a wide range of applications in organic chemistry, materials science, and pharmaceutical research. Its unique molecular structure and functional properties make it a valuable tool for advancing scientific knowledge and developing innovative technologies. As research continues to evolve, the potential uses and benefits of this compound are likely to expand further.